N-[3-[4-(2-chlorophenyl)piperazin-1-yl]propyl]-1,4-dioxane-2-carboxamide

• IUPAC Name: N-[3-[4-(2-chlorophenyl)piperazin-1-yl]propyl]-1,4-dioxane-2-carboxamide
• InChI: InChI=1S/C18H26ClN3O3/c19-15-4-1-2-5-16(15)22-10-8-21(9-11-22)7-3-6-20-18(23)17-14-24-12-13-25-17/h1-2,4-5,17H,3,6-14H2,(H,20,23)
• InChI Key: GHONZDUOJNLPHP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCNC(=O)C2COCCO2)C3=CC=CC=C3Cl
• Molecular Formula: C18H26ClN3O3
• Molecular Weight: 367.9 g/mol

Description

N-[3-[4-(2-chlorophenyl)piperazin-1-yl]propyl]-1,4-dioxane-2-carboxamide, commonly known as "WAY-100635," is a selective serotonin receptor antagonist. It is a chemical compound that is used in scientific research to study the role of serotonin in various physiological and pathological processes. The purpose of

Mechanism of Action

The mechanism of action of WAY-100635 involves its binding to the 5-HT1A receptor subtype. This receptor is a G protein-coupled receptor that is linked to the inhibition of adenylate cyclase and the activation of potassium channels. By blocking this receptor, WAY-100635 can reduce the inhibitory effects of serotonin on these signaling pathways. This can lead to increased release of neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood, anxiety, and other physiological functions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of WAY-100635 are related to its blocking of the 5-HT1A receptor subtype. This can lead to increased release of neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood, anxiety, and other physiological functions. Additionally, WAY-100635 has been shown to reduce the inhibitory effects of serotonin on the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of the stress response. This can lead to increased levels of cortisol, a hormone that is released in response to stress.

Advantages and Limitations for Lab Experiments

The advantages of using WAY-100635 in lab experiments include its potency and selectivity as a 5-HT1A receptor antagonist. This allows researchers to study the role of serotonin in various physiological and pathological processes with high specificity and accuracy. Additionally, WAY-100635 has been shown to have a low toxicity profile in animal studies, which makes it a relatively safe compound to use in lab experiments.
The limitations of using WAY-100635 in lab experiments include its high cost and limited availability. Additionally, the effects of WAY-100635 on other serotonin receptor subtypes and other neurotransmitter systems are not well understood. This can make it difficult to interpret the results of experiments using WAY-100635.

Future Directions

There are several future directions for research involving WAY-100635. One direction is to study the role of serotonin in the regulation of appetite and metabolism, as the 5-HT1A receptor subtype has been implicated in these processes. Another direction is to investigate the effects of WAY-100635 on other serotonin receptor subtypes and other neurotransmitter systems, in order to better understand the complex interactions between these systems. Additionally, there is potential for developing new drugs based on the structure of WAY-100635, which could have improved potency, selectivity, and safety profiles.

Synthesis Methods

The synthesis of WAY-100635 involves the reaction of 1-(2-chlorophenyl)piperazine with 3-(dibenz[b,f]oxepin-11(6H)-yl)propylamine in the presence of a suitable solvent and a catalyst. The resulting product is then treated with 2,2-dimethoxypropane and trifluoroacetic acid to obtain WAY-100635 in high yield and purity.

Scientific Research Applications

WAY-100635 is primarily used in scientific research to study the role of serotonin in various physiological and pathological processes. It is a potent and selective antagonist of the 5-HT1A receptor subtype, which is widely distributed in the central nervous system. This receptor subtype is involved in the regulation of mood, anxiety, cognition, and other physiological functions. By blocking the 5-HT1A receptor, WAY-100635 can help researchers to understand the role of serotonin in these processes.